Cas no 1219803-99-2 (3,5-Dichlorobenzoic-d3 Acid)

• Product Name: 3,5-Dichlorobenzoic-d3 Acid
• CAS No: 1219803-99-2
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• CID: 1066440
• Update Time: 2025-05-20

3,5-Dichlorobenzoic-d3 Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorobenzoic-d3?Acid
• 3,5-Dichlorobenzoic-d3 Acid

• Inchi： 1S/C7H4Cl2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
• InChI Key： CXKCZFDUOYMOOP-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C(Cl)C([H])=C(Cl)C=1[H])(=O)O

Additional information on 3,5-Dichlorobenzoic-d3 Acid

3,5-Dichlorobenzoic-d3 Acid: A Comprehensive Overview

3,5-Dichlorobenzoic-d3 Acid (CAS No. 1219803-99-2) is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzoic acid, with two chlorine atoms substituted at the 3 and 5 positions of the benzene ring, and three deuterium atoms incorporated into its structure. The presence of deuterium (denoted by the "-d3" suffix) makes this compound particularly valuable in fields such as isotopic labeling, analytical chemistry, and drug discovery.

The synthesis of 3,5-Dichlorobenzoic-d3 Acid involves advanced chemical methodologies, including deuterium exchange reactions and precision substitution chemistry. Recent advancements in synthetic techniques have enabled the production of this compound with high purity and consistency, which is critical for its use in sensitive applications such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have also explored the use of this compound as a stable isotope tracer in metabolic studies, where its unique isotopic signature allows for precise tracking of biochemical pathways.

In the realm of pharmaceutical research, 3,5-Dichlorobenzoic-d3 Acid has been utilized as a building block for the development of novel drug candidates. Its chlorinated aromatic structure provides a scaffold for potential bioactivity, while the deuterium atoms enhance stability and reduce metabolic degradation. Recent studies have highlighted its potential as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant inhibitory activity against key enzymes involved in inflammation and tumor growth.

The environmental impact of 3,5-Dichlorobenzoic-d3 Acid has also been a topic of interest among scientists. Due to its stable isotopic composition, this compound is less prone to degradation under environmental conditions compared to its non-deuterated counterparts. However, researchers are actively investigating its fate in aquatic ecosystems to ensure that its use does not pose unintended risks to biodiversity. A 2022 report in *Environmental Science & Technology* provided insights into the biodegradation pathways of this compound under controlled laboratory conditions.

From an analytical perspective, 3,5-Dichlorobenzoic-d3 Acid serves as an ideal reference standard for high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) techniques. Its well-defined isotopic profile allows for accurate calibration and quantification of complex mixtures. Moreover, its application in NMR spectroscopy has facilitated the elucidation of molecular structures with unprecedented precision. A 2021 paper in *Analytical Chemistry* highlighted its utility in determining the stereochemistry of chiral compounds through deuterium-induced shifts in NMR spectra.

In conclusion, 3,5-Dichlorobenzoic-d3 Acid stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique isotopic composition and chemical properties make it an invaluable tool for researchers seeking to push the boundaries of modern science. As ongoing studies continue to uncover new uses for this compound, it is poised to play an even more significant role in advancing our understanding of chemistry and biology.